Cas no 102036-29-3 (Protosappanin B)

Protosapanin B is a polyphenol extracted from hematoxylin, which has anti-tumor effect. In human bladder cancer cells, it can arrest the G1 phase of the cell cycle and induce apoptosis

Protosappanin B structure

Product Name:Protosappanin B

CAS No:102036-29-3

Molecular Formula:C₁₆H₁₆O₆

Molecular Weight:304.29

MDL:MFCD29048516

CID:222329

PubChem ID:13846689

Protosappanin B Properties

Names and Identifiers

- (7S)-3,7,10,11-Tetrahydroxy-7,8-dihydro-6H-dibenzo[b,d]oxocin-7-methanol
- Protosappanin B
- (7S,12aS)-7,8-Dihydro-7-(hydroxymethyl)-6H-dibenz[b,d]oxocin-3,7,10,11-tetrol
- 6H-Dibenz[b,d]oxocin-3,7,10,11-tetrol,7,8-dihydro-7-(hydroxymethyl)-, (7S,12aS)-
- Brazilin
- (-)-Protosappanin B
- [ "" ]
- ProtosappaninB
- Protosappanin-B
- 10-(Hydroxymethyl)-8-oxatricyclo[10.4.0.02,7]hexadeca-1(16),2(7),3,5,12,14-hexaene-5,10,14,15-tetrol
- A896916
- 6H-Dibenz[b,d]oxocin-3,7,10,11-tetrol, 7,8-dihydro-7-(hydroxymethyl)-, (7S,12aS)-
- SCHEMBL164076
- MFCD20527297
- AS-79972
- DTXSID401317139
- FT-0689654
- (10S)-10-(hydroxymethyl)-8-oxatricyclo[10.4.0.0^{2,7]hexadeca-1(16),2(7),3,5,12,14-hexaene-5,10,14,15-tetrol
- 102036-29-3
- 10-(hydroxymethyl)-8-oxatricyclo[10.4.0.0(2),?]hexadeca-1(16),2(7),3,5,12,14-hexaene-5,10,14,15-tetrol
- Protosappanin B(7S,12aS)-7,8-Dihydro-7-(hydroxymethyl)-6H-dibenz[b,d]oxocin-3,7,10,11-tetrol; 6H-Dibenz[b,d]oxocin-3,7,10,11-tetrol, 7,8-dihydro-7-(hydroxymethyl)-, (7S,12aS)-; ProtosappaninB
- 10-(hydroxymethyl)-8-oxatricyclo[10.4.0.0(2),?]hexadeca-1(12),2,4,6,13,15-hexaene-5,10,14,15-tetrol
- 1ST177742
- 10-(hydroxymethyl)-8-oxatricyclo[10.4.0.02,7]hexadeca-1(16),2(7),3,5,12,14-hexaene-5,10,14,15-tetrol
- 10-(hydroxymethyl)-8-oxatricyclo[10.4.0.0(2),?]hexadeca-1(12),2(7),3,5,13,15-hexaene-5,10,14,15-tetrol
- +Expand
- MDL： MFCD29048516
- InChIKey： QRTYTQTVJQUCEP-UHFFFAOYSA-N
- Inchi： 1S/C16H16O6/c17-7-16(21)6-9-3-13(19)14(20)5-12(9)11-2-1-10(18)4-15(11)22-8-16/h1-5,17-21H,6-8H2
- SMILES： OC1=CC2OCC(O)(CO)CC3C=C(O)C(O)=CC=3C=2C=C1

Computed Properties

Exact Mass: 304.094688g/mol
Surface Charge: 0
XLogP3: 1
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 304.094688g/mol
Monoisotopic Mass: 304.094688g/mol
Topological Polar Surface Area: 110Å²
Heavy Atom Count: 22
Complexity: 391
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 304.29

Experimental Properties

LogP: 1.12870
PSA: 110.38000
Boiling Point: 655.5±55.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 350.2±31.5 °C
Solubility: 生物体外In Vitro:DMSO溶解度250 mg/mL(821.58 mM;Need ultrasonic)
Color/Form: Powder
Density: 1.507

Protosappanin B Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0006WB-1mg	6H-Dibenz[b,d]oxocin-3,7,10,11-tetrol, 7,8-dihydro-7-(hydroxymethyl)-, (7S,12aS)-	102036-29-3	95%	1mg	$36.00
A2B Chem LLC	AA08139-1mg	Protosappanin B	102036-29-3	95%	1mg	$37.00	2024-04-20
Aaron	AR00074N-1mg	6H-Dibenz[b,d]oxocin-3,7,10,11-tetrol, 7,8-dihydro-7-(hydroxymethyl)-, (7S,12aS)-	102036-29-3	95%	1mg	$42.00
Ambeed	A189663-1mg	(7S,12aS)-7,8-Dihydro-7-(hydroxymethyl)-6H-dibenz[b,d]oxocin-3,7,10,11-tetrol	102036-29-3	95%	1mg	$50.0	2024-06-02
ChemFaces	CFN90135-20mg	Protosappanin B	102036-29-3	>=98%	20mg	$138
ChemScence	CS-0009806-1mg	Protosappanin B	102036-29-3	99.46%	1mg	$150.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	BP1160-20mg	Protosappanin B	102036-29-3	98%	20mg	$85	2023-09-20
DC Chemicals	DCY-074-20 mg	Protosappanin B	102036-29-3	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D511907-20mg	Protosappanin B	102036-29-3	97%	20mg	$429	2022-09-09
MedChemExpress	HY-N0800-10mM*1mLinDMSO	Protosappanin B	102036-29-3	98.53%	10mM*1mLinDMSO	￥940	2023-07-26

Protosappanin B Synthesis

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Protosappanin B Related Literature

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9. Structural variations in metal complexes of a tertiary α-hydroxyoxime†

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10. A waste-minimized protocol for the preparation of 1,2-azido alcohols and 1,2-amino alcohols†

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